Cas no 930019-41-3 (methyl 3-[2-(N-methyl-2-phenylethenesulfonamido)acetamido]thiophene-2-carboxylate)

• Product Name: methyl 3-[2-(N-methyl-2-phenylethenesulfonamido)acetamido]thiophene-2-carboxylate
• CAS No: 930019-41-3
• MF: C₁₇H₁₈N₂O₅S₂
• MW: 394.465221881866
• CID: 6132768
• PubChem ID: 16234755
• Update Time: 2025-06-13

methyl 3-[2-(N-methyl-2-phenylethenesulfonamido)acetamido]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 930019-41-3
• methyl 3-[2-(N-methyl-2-phenylethenesulfonamido)acetamido]thiophene-2-carboxylate
• Z109093104
• EN300-26603619

• Inchi： 1S/C17H18N2O5S2/c1-19(26(22,23)11-9-13-6-4-3-5-7-13)12-15(20)18-14-8-10-25-16(14)17(21)24-2/h3-11H,12H2,1-2H3,(H,18,20)/b11-9+
• InChI Key： SCHAEGQDZZVALE-PKNBQFBNSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N(C)CC(NC1C=CSC=1C(=O)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 394.06571403g/mol
• Monoisotopic Mass: 394.06571403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 129Ų

Additional information on methyl 3-[2-(N-methyl-2-phenylethenesulfonamido)acetamido]thiophene-2-carboxylate

Comprehensive Analysis of Methyl 3-[2-(N-methyl-2-phenylethenesulfonamido)acetamido]thiophene-2-carboxylate (CAS No. 930019-41-3)

The compound methyl 3-[2-(N-methyl-2-phenylethenesulfonamido)acetamido]thiophene-2-carboxylate (CAS No. 930019-41-3) is a specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a thiophene-2-carboxylate core and a phenyl ethenesulfonamide side chain, makes it a subject of interest for researchers exploring novel bioactive compounds. This article delves into its properties, synthesis, and potential uses, while addressing trending topics like drug discovery, small molecule therapeutics, and green chemistry.

One of the key features of methyl 3-[2-(N-methyl-2-phenylethenesulfonamido)acetamido]thiophene-2-carboxylate is its hybrid structure, combining a thiophene ring with a sulfonamide moiety. Thiophene derivatives are widely studied for their pharmacological activities, including anti-inflammatory and antimicrobial effects. Meanwhile, sulfonamides are known for their role in drug design, particularly in antibiotics and enzyme inhibitors. This dual functionality positions the compound as a promising candidate for targeted drug delivery and precision medicine.

Recent advancements in computational chemistry and AI-driven drug design have sparked renewed interest in molecules like CAS No. 930019-41-3. Researchers are leveraging machine learning algorithms to predict its binding affinity with various biological targets, such as kinase enzymes and G-protein-coupled receptors. These efforts align with the growing demand for personalized therapeutics and next-generation pharmaceuticals, topics frequently searched in academic and industry circles.

The synthesis of methyl 3-[2-(N-methyl-2-phenylethenesulfonamido)acetamido]thiophene-2-carboxylate typically involves multi-step organic reactions, including amide coupling and sulfonylation. Modern synthetic approaches emphasize atom economy and catalytic efficiency, reflecting the broader shift toward sustainable chemistry. Solvent-free reactions and biocatalysis are also being explored to reduce environmental impact, a hot topic in green chemistry forums.

Beyond pharmaceuticals, CAS No. 930019-41-3 has potential applications in material science. Its conjugated system and electron-rich thiophene ring make it a candidate for organic semiconductors and photovoltaic materials. With the rise of flexible electronics and wearable technology, such compounds are gaining attention for their optoelectronic properties. Searches for organic electronic materials and conductive polymers have surged, highlighting the relevance of this niche.

In conclusion, methyl 3-[2-(N-methyl-2-phenylethenesulfonamido)acetamido]thiophene-2-carboxylate represents a versatile compound with cross-disciplinary appeal. Its dual applicability in drug development and advanced materials aligns with current scientific trends, from AI-aided molecular design to eco-friendly synthesis. As research progresses, this molecule may unlock new possibilities in biomedicine and nanotechnology, addressing some of the most pressing challenges in modern science.